Cas no 157311-93-8 (2,3-Pyridinedicarbonitrile, 4-methyl-)
157311-93-8 structure
Product Name:2,3-Pyridinedicarbonitrile, 4-methyl-
CAS No:157311-93-8
MF:C8H5N3
MW:143.145400762558
CID:107740
PubChem ID:14963972
Update Time:2024-02-29
2,3-Pyridinedicarbonitrile, 4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Pyridinedicarbonitrile,4-methyl-
- 2,3-Pyridinedicarbonitrile,4-methyl-(9CI)
- 2,3-Pyridinedicarbonitrile, 4-methyl-
-
- Inchi: 1S/C8H5N3/c1-6-2-3-11-8(5-10)7(6)4-9/h2-3H,1H3
- InChI Key: PASBXIWCOQQXDM-UHFFFAOYSA-N
- SMILES: N1C=CC(C)=C(C#N)C=1C#N
Computed Properties
- Exact Mass: 143.048347172g/mol
- Monoisotopic Mass: 143.048347172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.5
- XLogP3: 1
2,3-Pyridinedicarbonitrile, 4-methyl- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
157311-93-8 (2,3-Pyridinedicarbonitrile, 4-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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